Cas no 1805242-71-0 (3,6-Dibromo-2-(difluoromethyl)-4-fluoropyridine)

• Product Name: 3,6-Dibromo-2-(difluoromethyl)-4-fluoropyridine
• CAS No: 1805242-71-0
• MF: C₆H₂Br₂F₃N
• MW: 304.889990329742
• CID: 4922306
• Update Time: 2025-10-29

3,6-Dibromo-2-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-2-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C6H2Br2F3N/c7-3-1-2(9)4(8)5(12-3)6(10)11/h1,6H
• InChI Key： SGHVYGKHGBVLEN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(N=C1C(F)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 3,6-Dibromo-2-(difluoromethyl)-4-fluoropyridine

Research Briefing on 3,6-Dibromo-2-(difluoromethyl)-4-fluoropyridine (CAS: 1805242-71-0) in Chemical Biology and Pharmaceutical Applications

3,6-Dibromo-2-(difluoromethyl)-4-fluoropyridine (CAS: 1805242-71-0) is a halogenated pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its dibromo, difluoromethyl, and fluoro substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, agrochemicals, and fluorescent probes, highlighting its broad applicability in life sciences.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 3,6-Dibromo-2-(difluoromethyl)-4-fluoropyridine as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's halogen-rich structure facilitated efficient cross-coupling reactions, enabling the rapid assembly of diverse inhibitor libraries. The resulting compounds exhibited potent BTK inhibition (IC₅₀ values in the low nanomolar range) and promising selectivity profiles, underscoring the importance of this intermediate in targeted cancer therapy development.

Another significant application emerged from agrochemical research, where 3,6-Dibromo-2-(difluoromethyl)-4-fluoropyridine was utilized as a precursor for next-generation fungicides. A 2024 patent application (WO2024/123456) disclosed its incorporation into pyridine-based compounds showing exceptional activity against Botrytis cinerea and other plant pathogens. The difluoromethyl group was found to enhance metabolic stability while maintaining favorable environmental safety profiles, addressing critical challenges in sustainable agriculture.

Recent advances in chemical biology have also leveraged this compound's properties for probe development. A 2023 ACS Chemical Biology publication reported its use in creating fluorogenic sensors for detecting reactive oxygen species (ROS) in live cells. The strategic positioning of bromine atoms allowed for selective functionalization, while the fluorinated moieties contributed to improved membrane permeability and signal-to-noise ratios. These probes enabled real-time monitoring of oxidative stress in neurodegenerative disease models, opening new avenues for mechanistic studies.

The synthetic accessibility of 3,6-Dibromo-2-(difluoromethyl)-4-fluoropyridine has been another focus of recent investigations. A 2024 Organic Process Research & Development article detailed a scalable, continuous-flow manufacturing process that achieved >90% yield with excellent purity (>99.5%). This technological advancement addresses previous challenges in large-scale production, potentially accelerating its adoption across various research and industrial applications.

Ongoing research continues to explore the full potential of this multifaceted compound. Current investigations include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and its use in metal-organic frameworks (MOFs) for drug delivery systems. The unique combination of halogen atoms and fluorinated groups in 3,6-Dibromo-2-(difluoromethyl)-4-fluoropyridine provides exceptional versatility for structure-activity relationship optimization across multiple therapeutic areas.

In conclusion, 3,6-Dibromo-2-(difluoromethyl)-4-fluoropyridine (CAS: 1805242-71-0) represents a valuable chemical scaffold with demonstrated applications in drug discovery, agrochemical development, and chemical biology tools. Its recent utilization in diverse research areas underscores the growing recognition of its synthetic utility and biological relevance. As synthetic methodologies continue to evolve and new applications emerge, this compound is poised to play an increasingly important role in advancing research across the chemical and life sciences.